Cas no 241479-75-4 ((αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide)

• Product Name: (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide
• CAS No: 241479-75-4
• MF: C₁₃H₁₄F₂N₄O₂
• MW: 296.272669315338
• MDL: MFCD28404609
• CID: 2086942
• PubChem ID: 58224182
• Update Time: 2025-07-25

(αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide Chemical and Physical Properties

Names and Identifiers

• (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide
• (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide
• (alphaR,betaR)-beta-(2,5-Difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanamide
• ARTKJILLNLYJNZ-ISVAXAHUSA-N
• (2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanamide
• (2R,3R)-3-(2,5-difluoro-phenyl)-3-hydroxy-2-methyl-4-[1,2,4]triazol-1-yl-butyramide
• C13H14F2N4O2
• CS-0158221
• SCHEMBL3372668
• DTXSID201134202
• MFCD28404609
• 241479-75-4
• AKOS027252682
• (I+/-R,I(2)R)-I(2)-(2,5-Difluorophenyl)-I(2)-hydroxy-I+/--methyl-1H-1,2,4-triazole-1-butanamide
• DS-10268

• MDL： MFCD28404609
• Inchi： 1S/C13H14F2N4O2/c1-8(12(16)20)13(21,5-19-7-17-6-18-19)10-4-9(14)2-3-11(10)15/h2-4,6-8,21H,5H2,1H3,(H2,16,20)/t8-,13+/m0/s1
• InChI Key： ARTKJILLNLYJNZ-ISVAXAHUSA-N
• SMILES： FC1C=CC(=CC=1[C@@](CN1C=NC=N1)([C@H](C(N)=O)C)O)F

Computed Properties

• Exact Mass: 296.10848203g/mol
• Monoisotopic Mass: 296.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94
• XLogP3: 0.2

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 581.9±60.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

(αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide

Recent Advances in the Study of (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide (CAS: 241479-75-4)

The compound (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide (CAS: 241479-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from the latest research is the compound's potent inhibitory activity against specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide effectively targets cyclooxygenase-2 (COX-2) with a high degree of selectivity, reducing inflammatory responses in animal models without the gastrointestinal side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this molecule induces apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins. The study, published in Cancer Research, highlighted the compound's ability to disrupt the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies.

The synthesis of (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces the number of steps required for production. This advancement is particularly significant for scaling up manufacturing processes and ensuring the compound's availability for further clinical studies.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Data from a recent preclinical trial indicated that (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide exhibits favorable oral absorption and a half-life conducive to once-daily dosing. These findings, published in the European Journal of Pharmaceutical Sciences, underscore the compound's potential as a viable candidate for further development.

Despite these promising results, challenges remain. Researchers have noted the need for more comprehensive toxicology studies to fully assess the compound's safety profile. Additionally, the exact molecular interactions underlying its therapeutic effects warrant further investigation. Ongoing studies are expected to address these gaps and provide a more complete understanding of the compound's pharmacological properties.

In conclusion, (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide (CAS: 241479-75-4) represents a promising molecule with diverse therapeutic applications. Its recent advancements in synthesis, mechanism of action, and preclinical efficacy highlight its potential as a valuable addition to the pharmaceutical pipeline. Future research will be critical in translating these findings into clinical benefits.